Cas no 10406-66-3 (N-(4-ethoxyphenyl)methanesulfonamide)

• Product Name: N-(4-ethoxyphenyl)methanesulfonamide
• CAS No: 10406-66-3
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 2862497
• PubChem ID: 5171885
• Update Time: 2025-11-01

N-(4-ethoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)methanesulfonamide
• AKOS002285571
• 10406-66-3
• STK416383
• EN300-7549617
• CS-0260620
• SCHEMBL12678490
• N-(4-Ethoxy-phenyl)-methanesulfonamide
• G39177

• Inchi： 1S/C9H13NO3S/c1-3-13-9-6-4-8(5-7-9)10-14(2,11)12/h4-7,10H,3H2,1-2H3
• InChI Key： RTXWEJCXNKQOIN-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 215.06161445Da
• Monoisotopic Mass: 215.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.8Ų

Additional information on N-(4-ethoxyphenyl)methanesulfonamide

Professional Introduction to N-(4-ethoxyphenyl)methanesulfonamide (CAS No. 10406-66-3)

N-(4-ethoxyphenyl)methanesulfonamide, a compound with the chemical identifier CAS No. 10406-66-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural motif of this molecule, featuring an aromatic ring substituted with an ethoxy group and a methanesulfonamide moiety, makes it a versatile scaffold for further chemical modifications and functionalization.

The< strong>N-(4-ethoxyphenyl)methanesulfonamide molecule has garnered attention due to its potential as an intermediate in the synthesis of more complex pharmacophores. Sulfonamides, in general, are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of drugs targeting various diseases. The presence of the ethoxy group in this compound enhances its solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of N-(4-ethoxyphenyl)methanesulfonamide with biological targets at an unprecedented level of detail. These studies have revealed that the compound can exhibit inhibitory activity against certain enzymes and receptors, which could be exploited for therapeutic purposes. For instance, research has shown that sulfonamides can modulate the activity of enzymes involved in metabolic pathways, making them promising candidates for treating metabolic disorders.

In addition to its pharmacological potential, N-(4-ethoxyphenyl)methanesulfonamide has been investigated as a building block in the synthesis of more complex molecules. Its structural features allow for easy modification through various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions. These modifications can lead to novel derivatives with enhanced biological activity or improved pharmacokinetic properties.

The synthesis of N-(4-ethoxyphenyl)methanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 4-ethoxybenzaldehyde with sulfur dioxide in the presence of a base, followed by conversion to the sulfonamide derivative. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction efficiency and scalability.

One of the most compelling aspects of N-(4-ethoxyphenyl)methanesulfonamide is its role in drug discovery programs. Researchers are increasingly leveraging computational methods to identify potential drug candidates based on their structural similarity to known active compounds. N-(4-ethoxyphenyl)methanesulfonamide has been used as a query molecule in virtual screening campaigns to identify novel sulfonamide-based drugs with therapeutic potential.

The pharmacological profile of N-(4-ethoxyphenyl)methanesulfonamide is still under active investigation, but preliminary studies suggest that it may have applications in treating inflammatory diseases, infectious diseases, and even cancer. The ability of sulfonamides to modulate biological pathways makes them attractive candidates for multitarget drug discovery efforts. By combining traditional wet chemistry approaches with modern computational techniques, researchers can accelerate the discovery of new drugs based on this scaffold.

In conclusion, N-(4-ethoxyphenyl)methanesulfonamide (CAS No. 10406-66-3) is a versatile and promising compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further exploration in drug discovery and development. As research continues to uncover new biological activities and synthetic applications, this molecule is poised to play a significant role in the next generation of therapeutics.